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Compound of Interest

Compound Name: Propazine-d14

Cat. No.: B12302533

An In-depth Technical Guide to the MSDS and Safety of Propazine-d14

This guide provides comprehensive safety, handling, and toxicological information for
Propazine-d14, intended for researchers, scientists, and professionals in drug development.
Given that Propazine-d14 is the deuterated analog of Propazine, much of the safety and
toxicology data is extrapolated from the parent compound. This document synthesizes
available data for both compounds to ensure safe laboratory practices.

Chemical Identification and Properties

Propazine-d14 is the deuterium-labeled form of Propazine, a triazine herbicide.[1] It is primarily
used for research and development purposes, such as in pharmacokinetic studies or as an
internal standard.[1][2] It is not intended for human or veterinary use.[3]

Table 1: Physical and Chemical Properties
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Propazine (Parent

Property Propazine-d14
Compound)
Propazine-d14 (di-iso-propyl- 2-Chloro-4,6-
Synonyms i . .
di4) bis(isopropylamino)-s-triazine
CAS Number 1219802-87-5[3][4] 139-40-2[4][5]
Molecular Formula CoH2CID14Ns[3] CoH16CINs[6][7]
Molecular Weight 243.80 g/mol [3][4] 229.71 g/mol [6][7]
] ] Colorless, white crystalline
Appearance White solid[3]
powder[5][7]
Melting Point Not specified 212-214 °C[5][6]
Water Solubility Not specified 8.6 mg/L at 20-22 °C[5][6]
Purity >98%[3] Not applicable
Isotopic Enrichment 98 atom % D[4] Not applicable

Hazard Identification and Toxicology

The hazard profile for Propazine-d14 is primarily inferred from its parent compound,

Propazine. Propazine is classified as a potential human carcinogen and a reproductive

toxicant.[5][8]

GHS Classification for Propazine

Hazard Class Category

Hazard Statement

Carcinogenicity 2

H351: Suspected of causing
cancer[9][10]

Hazardous to the Aquatic

Environment (Acute)

H400: Very toxic to aquatic life

Hazardous to the Aquatic

Environment (Chronic)

H410: Very toxic to aquatic life
with long lasting effects[10]
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Signal Word:Warning[9][10]

Logical Relationship of Propazine-d14 to Parent Compound
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(Herbicide) (Deuterated Analog)
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Research Use
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Toxicology & Safety Data
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Preparation & Handling

Receive Compound

Store Appropriately
(e.g., -20°C, Locked)

'

Wear PPE
(Gloves, Goggles, Lab Coat)
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Handle in Ventilated Area
(e.g., Fume Hood)

:

Weigh Compound

;
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Cleanup & Disposal

Manage Spills
(Collect, Prevent Dusting)

;

Dispose as Hazardous Waste
(Follow Local Regulations)

Procedure Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [MSDS and safety information for Propazine-d14].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12302533#msds-and-safety-information-for-
propazine-d14]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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